1,3-Dimethyluric Acid
1,3-Dimethyluric Acid
1,3-dimethyluric acid is an oxopurine that is 7,9-dihydro-1H-purine-2,6,8(3H)-trionesubstituted by methyl groups at N-1 and N-3. It has a role as a metabolite. It derives from a 7,9-dihydro-1H-purine-2,6,8(3H)-trione. It is a conjugate acid of a 1,3-dimethylurate anion.
1, 3-Dimethyluric acid, also known as 1, 3-dimethylate or oxytheophylline, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 1, 3-Dimethyluric acid exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 1, 3-Dimethyluric acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 1, 3-dimethyluric acid is primarily located in the cytoplasm. 1, 3-Dimethyluric acid can be biosynthesized from 7, 9-dihydro-1H-purine-2, 6, 8(3H)-trione.
1, 3-Dimethyluric acid, also known as 1, 3-dimethylate or oxytheophylline, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 1, 3-Dimethyluric acid exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 1, 3-Dimethyluric acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 1, 3-dimethyluric acid is primarily located in the cytoplasm. 1, 3-Dimethyluric acid can be biosynthesized from 7, 9-dihydro-1H-purine-2, 6, 8(3H)-trione.
Brand Name:
Vulcanchem
CAS No.:
944-73-0
VCID:
VC0041961
InChI:
InChI=1S/C7H8N4O3/c1-10-4-3(8-6(13)9-4)5(12)11(2)7(10)14/h1-2H3,(H2,8,9,13)
SMILES:
CN1C2=C(C(=O)N(C1=O)C)NC(=O)N2
Molecular Formula:
C7H8N4O3
Molecular Weight:
196.16 g/mol
1,3-Dimethyluric Acid
CAS No.: 944-73-0
Reference Standards
VCID: VC0041961
Molecular Formula: C7H8N4O3
Molecular Weight: 196.16 g/mol
| CAS No. | 944-73-0 |
|---|---|
| Product Name | 1,3-Dimethyluric Acid |
| Molecular Formula | C7H8N4O3 |
| Molecular Weight | 196.16 g/mol |
| IUPAC Name | 1,3-dimethyl-7,9-dihydropurine-2,6,8-trione |
| Standard InChI | InChI=1S/C7H8N4O3/c1-10-4-3(8-6(13)9-4)5(12)11(2)7(10)14/h1-2H3,(H2,8,9,13) |
| Standard InChIKey | OTSBKHHWSQYEHK-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=O)N2 |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=O)N2 |
| Melting Point | 408-410°C |
| Physical Description | Solid |
| Description | 1,3-dimethyluric acid is an oxopurine that is 7,9-dihydro-1H-purine-2,6,8(3H)-trionesubstituted by methyl groups at N-1 and N-3. It has a role as a metabolite. It derives from a 7,9-dihydro-1H-purine-2,6,8(3H)-trione. It is a conjugate acid of a 1,3-dimethylurate anion. 1, 3-Dimethyluric acid, also known as 1, 3-dimethylate or oxytheophylline, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 1, 3-Dimethyluric acid exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 1, 3-Dimethyluric acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 1, 3-dimethyluric acid is primarily located in the cytoplasm. 1, 3-Dimethyluric acid can be biosynthesized from 7, 9-dihydro-1H-purine-2, 6, 8(3H)-trione. |
| Solubility | 0.52 mg/mL at 18 °C |
| Synonyms | 7,9-Dihydro-1,3-dimethyl-1H-purine-2,6,8(3H)-trione; 1,3-Dimethyl Uric Acid; |
| PubChem Compound | 70346 |
| Last Modified | Nov 12 2021 |
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